Cas no 2034558-60-4 (2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide)

• Product Name: 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide
• CAS No: 2034558-60-4
• MF: C₁₈H₁₅FN₂O₂S
• MW: 342.387306451797
• CID: 5792203
• PubChem ID: 91813938
• Update Time: 2025-06-12

2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• F6445-4988
• 2-(4-fluorophenyl)-N-[[4-(1,3-thiazol-2-yloxy)phenyl]methyl]acetamide
• 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide
• AKOS025315727
• 2034558-60-4
• 2-(4-fluorophenyl)-N-{[4-(1,3-thiazol-2-yloxy)phenyl]methyl}acetamide

• Inchi： 1S/C18H15FN2O2S/c19-15-5-1-13(2-6-15)11-17(22)21-12-14-3-7-16(8-4-14)23-18-20-9-10-24-18/h1-10H,11-12H2,(H,21,22)
• InChI Key： JBBFCAQXMAXQPB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1OC1C=CC(=CC=1)CNC(CC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 342.08382706g/mol
• Monoisotopic Mass: 342.08382706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide

Introduction to 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide (CAS No. 2034558-60-4)

2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide, identified by its CAS number 2034558-60-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a benzyl moiety linked to an acetamide group, further substituted with a thiazole ring and a fluorophenyl group. The presence of these specific functional groups imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The fluorophenyl group, in particular, is known for its ability to modulate the pharmacokinetic and pharmacodynamic properties of molecules. The introduction of fluorine at the para position of the phenyl ring enhances metabolic stability and binding affinity, which are critical factors in the design of novel therapeutic agents. This feature has been widely exploited in the development of various small-molecule drugs targeting different disease pathways.

Similarly, the thiazole ring is a heterocyclic structure that has been extensively studied for its biological activity. Thiazole derivatives are known for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a thiazol-2-yloxy group in 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide not only contributes to its structural complexity but also potentially enhances its biological efficacy by leveraging the known bioactivities associated with thiazole-based compounds.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with biological targets with high precision. Studies suggest that 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide may interact with enzymes and receptors involved in critical cellular processes. For instance, preliminary computational studies have indicated potential binding to enzymes such as kinases and phosphodiesterases, which are key players in signal transduction pathways relevant to various diseases.

The synthesis of 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide involves multi-step organic reactions, requiring careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, has been instrumental in constructing the complex framework of this molecule efficiently. These synthetic strategies not only enhance the scalability of production but also allow for modifications that can fine-tune the biological activity of the compound.

In the realm of drug discovery, 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide represents an exciting avenue for therapeutic intervention. Its unique structural features suggest potential applications in treating conditions such as cancer, inflammation, and neurodegenerative disorders. Current research is focused on evaluating its efficacy in preclinical models and identifying optimal dosing regimens. The compound’s ability to modulate multiple targets simultaneously makes it an attractive candidate for developing combination therapies that could offer synergistic benefits.

The role of fluorine-containing compounds in medicinal chemistry cannot be overstated. The electron-withdrawing nature of fluorine atoms can influence both the electronic properties and steric environment of molecules, leading to enhanced binding affinity and improved pharmacological profiles. In 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide, the fluorine atom is strategically positioned to interact with biological targets in a manner that maximizes its therapeutic potential.

Moreover, the thiazol-2-yloxy moiety adds another layer of complexity to this compound’s structure. Thiazole derivatives have been shown to exhibit diverse biological activities due to their ability to engage with various cellular components. The oxygen atom in the thiazol-2-yloxy group can form hydrogen bonds with polar residues in proteins, enhancing binding specificity. This interaction is crucial for achieving high selectivity towards therapeutic targets while minimizing off-target effects.

As research progresses, new methodologies for characterizing the biological activity of 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide are being developed. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry provide detailed insights into its molecular structure and interactions with biological targets. These studies are essential for understanding how the compound exerts its effects at the molecular level and for guiding further optimization efforts.

The integration of machine learning algorithms into drug discovery has revolutionized the way researchers identify promising candidates like 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide. By analyzing vast datasets containing structural information and biological activity data, these algorithms can predict how different modifications will affect a molecule’s properties. This approach has significantly accelerated the drug development process by enabling researchers to prioritize compounds that are most likely to succeed in clinical trials.

In conclusion, 2-(4-fluorophenyl)-N-(4-(thiazol-2-yloxy)benzyl)acetamide (CAS No. 2034558-60-4) is a structurally complex and biologically intriguing compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at treating various diseases. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to make meaningful contributions to therapeutic development.